Cas no 79759-39-0 (1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 79759-39-0
• MF: C₁₅H₁₁F₃N₂O
• MW: 292.255853891373
• CID: 1798569
• PubChem ID: 3061765
• Update Time: 2025-04-21

1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenyl-5-(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-one
• 1-methyl-3-phenyl-5-(trifluoromethyl)benzimidazol-2-one
• 1,3-Dihydro-1-methyl-3-phenyl-5-(trifluoromethyl)-2H-benzimidazol-2-one
• 79759-39-0
• 1-Methyl-3-phenyl-5-(trifluoromethyl)benzimidazolin-2-one
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-3-phenyl-5-(trifluoromethyl)-
• DTXSID10229866
• BRN 5598515

• Inchi： 1S/C15H11F3N2O/c1-19-12-8-7-10(15(16,17)18)9-13(12)20(14(19)21)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： WNRCISKEQLZPEG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N(C1C=CC=CC=1)C(N2C)=O)(F)F

Computed Properties

• Exact Mass: 292.082
• Monoisotopic Mass: 292.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 376.4°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.571